4-((1-((3-chloro-4-methylphenyl)sulfonyl)pyrrolidin-3-yl)oxy)-6-methyl-2H-pyran-2-one

• IUPAC Name: 4-[1-(3-chloro-4-methylphenyl)sulfonylpyrrolidin-3-yl]oxy-6-methylpyran-2-one
• InChI: InChI=1S/C17H18ClNO5S/c1-11-3-4-15(9-16(11)18)25(21,22)19-6-5-13(10-19)24-14-7-12(2)23-17(20)8-14/h3-4,7-9,13H,5-6,10H2,1-2H3
• InChI Key: XSYOBAUTOJVXTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N2CCC(C2)OC3=CC(=O)OC(=C3)C)Cl
• Molecular Formula: C17H18ClNO5S
• Molecular Weight: 383.8 g/mol
• CAS No.: 1706223-69-9

Description

4-((1-((3-chloro-4-methylphenyl)sulfonyl)pyrrolidin-3-yl)oxy)-6-methyl-2H-pyran-2-one is a useful research compound. Its molecular formula is C17H18ClNO5S and its molecular weight is 383.84. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis and Calcium Channel Antagonist Activity : A study by Shahrisa et al. (2011) explored the synthesis of symmetrical and asymmetrical compounds related to 4-((1-((3-chloro-4-methylphenyl)sulfonyl)pyrrolidin-3-yl)oxy)-6-methyl-2H-pyran-2-one. These compounds showed calcium channel blocking activity, with some showing moderate effects (Shahrisa et al., 2011).

Molecular Structure Analysis

• X-Ray Crystal Structure and Computational Study : Shen et al. (2014) conducted a study on the molecular structure of pyrazolo[3,4-b]pyridin-3-ol derivatives, related to the compound . This involved X-ray diffraction analysis and density functional theory (DFT) calculations, providing insights into the molecular geometry and electronic properties of these compounds (Shen et al., 2014).

Application in Organic Synthesis

• Synthesis of Pyrroles and Pyrrolidines : Benetti et al. (2002) described the use of related sulfone compounds in the synthesis of 2,5-disubstituted pyrroles and pyrrolidines. This demonstrates the utility of such compounds in creating diverse heterocyclic structures, important in medicinal chemistry (Benetti et al., 2002).

Fluorescence Properties

• Fluorescence in Solid State : Mizuyama et al. (2007) investigated the fluorescence properties of 4-methylsulfanyl-6-pyridyl-2H-pyran-2-one derivatives in the solid state. This research highlights the potential of these compounds in applications requiring fluorescence properties (Mizuyama et al., 2007).

Catalysis

• Rh-Catalyzed Isomerization and Redox Reaction : Shikanai et al. (2009) discussed a rhodium-catalyzed reaction involving similar sulfonyl compounds. This study provides insights into the catalytic applications of such chemicals in organic synthesis (Shikanai et al., 2009).